Cas no 32189-75-6 (1-Hepten-4-ol,4,6-dimethyl-)

• Product Name: 1-Hepten-4-ol,4,6-dimethyl-
• CAS No: 32189-75-6
• MF: C₉H₁₈O
• MW: 142.238623142242
• CID: 300490
• PubChem ID: 12464144
• Update Time: 2025-04-19

1-Hepten-4-ol,4,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Hepten-4-ol,4,6-dimethyl-
• 4,6-Dimethyl-1-hepten-4-ol
• 4,6-dimethylhept-1-en-4-ol
• 32189-75-6
• SCHEMBL11856180
• DTXSID10499284

• Inchi： 1S/C9H18O/c1-5-6-9(4,10)7-8(2)3/h5,8,10H,1,6-7H2,2-4H3
• InChI Key： YUJFBCFZSKPSCZ-UHFFFAOYSA-N
• SMILES： OC(C)(CC=C)CC(C)C

Computed Properties

• Exact Mass: 142.13584
• Monoisotopic Mass: 142.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23